Cas no 2022526-41-4 (2-ethoxy-5-methylhexan-1-amine)
2-ethoxy-5-methylhexan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-ethoxy-5-methylhexan-1-amine
- EN300-1294263
- 2022526-41-4
-
- Inchi: 1S/C9H21NO/c1-4-11-9(7-10)6-5-8(2)3/h8-9H,4-7,10H2,1-3H3
- InChI Key: UTSIEYFFNPZLAE-UHFFFAOYSA-N
- SMILES: O(CC)C(CN)CCC(C)C
Computed Properties
- Exact Mass: 159.162314293g/mol
- Monoisotopic Mass: 159.162314293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 83.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 35.2Ų
2-ethoxy-5-methylhexan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1294263-0.05g |
2-ethoxy-5-methylhexan-1-amine |
2022526-41-4 | 0.05g |
$888.0 | 2023-06-06 | ||
| Enamine | EN300-1294263-0.1g |
2-ethoxy-5-methylhexan-1-amine |
2022526-41-4 | 0.1g |
$930.0 | 2023-06-06 | ||
| Enamine | EN300-1294263-0.25g |
2-ethoxy-5-methylhexan-1-amine |
2022526-41-4 | 0.25g |
$972.0 | 2023-06-06 | ||
| Enamine | EN300-1294263-0.5g |
2-ethoxy-5-methylhexan-1-amine |
2022526-41-4 | 0.5g |
$1014.0 | 2023-06-06 | ||
| Enamine | EN300-1294263-1.0g |
2-ethoxy-5-methylhexan-1-amine |
2022526-41-4 | 1g |
$1057.0 | 2023-06-06 | ||
| Enamine | EN300-1294263-2.5g |
2-ethoxy-5-methylhexan-1-amine |
2022526-41-4 | 2.5g |
$2071.0 | 2023-06-06 | ||
| Enamine | EN300-1294263-5.0g |
2-ethoxy-5-methylhexan-1-amine |
2022526-41-4 | 5g |
$3065.0 | 2023-06-06 | ||
| Enamine | EN300-1294263-10.0g |
2-ethoxy-5-methylhexan-1-amine |
2022526-41-4 | 10g |
$4545.0 | 2023-06-06 | ||
| Enamine | EN300-1294263-50mg |
2-ethoxy-5-methylhexan-1-amine |
2022526-41-4 | 50mg |
$768.0 | 2023-09-30 | ||
| Enamine | EN300-1294263-100mg |
2-ethoxy-5-methylhexan-1-amine |
2022526-41-4 | 100mg |
$804.0 | 2023-09-30 |
2-ethoxy-5-methylhexan-1-amine Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 2-ethoxy-5-methylhexan-1-amine
Professional Introduction to Compound with CAS No. 2022526-41-4 and Product Name: 2-ethoxy-5-methylhexan-1-amine
2-ethoxy-5-methylhexan-1-amine, identified by its Chemical Abstracts Service (CAS) number 2022526-41-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This aliphatic amine derivative features a unique structural configuration that makes it a valuable intermediate in the development of various therapeutic agents. The presence of both an ethoxy group and a methyl substituent on a hexan-1-amine backbone imparts distinct chemical properties that are leveraged in synthetic pathways, particularly in the construction of more complex molecules.
The compound's molecular structure, characterized by a primary amine functionality at the terminal carbon and an ethoxy group at the second carbon, along with a methyl group at the fifth carbon, contributes to its versatility as a building block. This arrangement allows for facile modifications through nucleophilic substitution, alkylation, or reduction reactions, making it a preferred choice for medicinal chemists seeking to introduce specific functional groups into their target molecules.
In recent years, 2-ethoxy-5-methylhexan-1-amine has garnered attention in the context of drug discovery efforts aimed at addressing neurological and inflammatory disorders. Its structural motif is reminiscent of certain bioactive peptides and natural products known for their pharmacological efficacy. Researchers have been exploring its potential as a precursor in synthesizing novel analogs that may exhibit improved solubility, bioavailability, or target specificity compared to existing therapeutic options.
One particularly intriguing application of 2-ethoxy-5-methylhexan-1-amine is in the development of modulators of G-protein coupled receptors (GPCRs). GPCRs are integral membrane proteins that play a crucial role in signal transduction within cells, mediating responses to a wide array of hormones, neurotransmitters, and drugs. The compound's ability to serve as a scaffold for designing GPCR ligands has been investigated through computational modeling and experimental validation. Preliminary studies suggest that derivatives of this compound may interact with specific GPCR subtypes, potentially leading to the identification of new treatments for conditions such as depression, anxiety, and chronic pain.
Furthermore, the synthesis of 2-ethoxy-5-methylhexan-1-amine itself represents an interesting challenge from a synthetic chemistry perspective. The compound's stereochemistry must be carefully controlled to ensure the desired regioselectivity in subsequent reactions. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to achieve high yields and enantiomeric purity. These methodologies not only enhance the efficiency of producing 2-ethoxy-5-methylhexan-1-amine but also provide valuable insights into scalable synthetic strategies applicable to other complex molecules.
The pharmaceutical industry has also shown interest in 2-ethoxy-5-methylhexan-1-amine as a potential intermediate in the production of bioavailable prodrugs. Prodrugs are pharmacologically inactive compounds that are metabolically converted into active drugs within the body. The amine functionality of 2-ethoxy-5-methylhexan-1-am ine allows for its conversion into esters or amides that can be designed to improve oral absorption or tissue penetration. This approach has been particularly effective in enhancing the delivery of hydrophilic drugs by masking their polar characteristics until they reach their site of action.
Recent advancements in analytical chemistry have enabled more precise characterization of 2-et hoxy -5 -methylhexan -1 -amine, including its spectroscopic properties and thermal stability. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in elucidating its structure and confirming its identity. These analytical methods are essential for ensuring batch-to-batch consistency during large-scale production and for validating the compound's purity before it is used in downstream applications.
The environmental impact of synthesizing and handling 2-et hoxy -5 -methylhexan -1 -amine is another consideration that has prompted research into greener synthetic routes. Catalytic processes that minimize waste generation and energy consumption are being developed to align with sustainable chemistry principles. For instance, biocatalytic methods utilizing enzymes as catalysts have shown promise in facilitating selective transformations while reducing reliance on hazardous reagents.
In conclusion, 2-et hoxy -5 -methylhexan -1 -amine (CAS No. 2022526 -41 -4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new applications for this compound, advancements in synthetic methodologies and analytical techniques will further enhance its utility in drug discovery efforts worldwide.
2022526-41-4 (2-ethoxy-5-methylhexan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)